Cas no 27530-78-5 (Hetisan-11,15-diol, (11b,15b)-)

• Product Name: Hetisan-11,15-diol, (11b,15b)-
• CAS No: 27530-78-5
• MF: C₂₀H₂₇NO₂
• MW: 313.433885812759
• CID: 273395
• PubChem ID: 160150
• Update Time: 2025-04-19

Hetisan-11,15-diol, (11b,15b)- Chemical and Physical Properties

Names and Identifiers

• Hetisan-11,15-diol, (11b,15b)-
• kobusine
• Hetisan-11,15-diol, (11-beta,15-beta)-
• (1S, 5R, 9S, 11R, 13R, 16S, 17R, 18S, 19S)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01, 8.05, 17.07, 16.09, 14.014, 18]nonadecane-13, 19-diol
• BRN 0036135
• (1S,5R,9S,11R,13R,16S,17R,18S,19S)-5-methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecane-13,19-diol
• 27530-78-5
• 4-21-00-02341 (Beilstein Handbook Reference)
• Hetisan-11,15-diol
• DTXSID40950212
• Hetisan-11-beta,15-beta-diol
• 5-Methyl-12-methylidene-7-azaheptacyclo[9.6.2.01,8.05,17.07,16.09,14.014,18]nonadecane-13,19-diol
• NSC624756
• methyl(methylene)[?]diol

• Inchi： 1S/C20H27NO2/c1-9-10-6-11-16-19-5-3-4-18(2)8-21(16)12(14(18)19)7-20(11,17(9)23)15(19)13(10)22/h10-17,22-23H,1,3-8H2,2H3/t10-,11-,12+,13+,14-,15+,16?,17-,18+,19+,20?/m1/s1
• InChI Key： SYQIMSBCRURKCZ-FUUSBGSBSA-N
• SMILES： O[C@H]1[C@H]2C(=C)[C@H](C34C[C@H]5[C@@H]6[C@@]7(C)CCC[C@]6([C@@H]31)C([C@H]4C2)N5C7)O

Computed Properties

• Exact Mass: 313.204
• Monoisotopic Mass: 313.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.37
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.684
• PSA: 43.70000
• LogP: 1.73110